Cas no 2228352-49-4 (3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid)

• Product Name: 3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid
• CAS No: 2228352-49-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5943390
• PubChem ID: 165793415
• Update Time: 2025-05-22

3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid
• 2228352-49-4
• EN300-1775463

• Inchi： 1S/C12H15NO3/c13-10(6-12(14)15)9-5-8-3-1-2-4-11(8)16-7-9/h1-4,9-10H,5-7,13H2,(H,14,15)
• InChI Key： HQVBDXFVKPGGQI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid (CAS No. 2228352-49-4)

The compound 3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid (CAS No. 2228352-49-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its benzopyran core and amino acid functionality make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential applications due to its chiral center and hydrogen-bonding capabilities, which are critical for molecular interactions.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and computational drug design. This compound's 3,4-dihydro-2H-1-benzopyran scaffold is particularly noteworthy, as it resembles motifs found in natural products with documented anti-inflammatory and neuroprotective properties. Its propanoic acid side chain further enhances its solubility and bioavailability, addressing key challenges in drug formulation.

One of the most frequently searched questions in scientific databases revolves around the synthetic routes for CAS 2228352-49-4. Current methodologies often involve asymmetric synthesis to control the stereochemistry at the 3-position of the benzopyran ring. Optimizing these processes is crucial for scaling up production while maintaining high enantiomeric purity, a topic widely discussed in organic chemistry forums.

The compound's potential as a GABA analogue has also sparked interest, given the rising focus on neurological disorders such as epilepsy and anxiety. Its structural similarity to γ-aminobutyric acid (GABA) derivatives suggests possible modulation of neurotransmitter receptors, though detailed mechanistic studies are still underway. This aligns with the growing trend of repurposing small molecules for CNS drug development.

From a commercial perspective, 3-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propanoic acid is listed by several specialty chemical suppliers, with purity levels typically exceeding 98%. Its storage conditions (often recommended at -20°C under inert atmosphere) and handling protocols are frequently queried by laboratory professionals, reflecting its sensitivity to oxidation and moisture.

In the context of green chemistry, researchers are investigating catalytic methods to synthesize this compound with reduced environmental footprint. The integration of biocatalysts and flow chemistry techniques represents a cutting-edge approach to meet sustainability goals while maintaining cost-efficiency—a priority for pharmaceutical manufacturers.

Analytical characterization of CAS 2228352-49-4 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its molecular structure and stereochemical configuration. These techniques are essential for quality control in preclinical studies, another area where this compound is gaining traction.

As the scientific community continues to explore structure-activity relationships (SAR) of benzopyran derivatives, this compound serves as a valuable chemical probe. Its versatility underscores the importance of heterocyclic chemistry in addressing unmet medical needs, making it a subject of ongoing patent applications and academic publications.